Cas no 116448-19-2 (6-Hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-Hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 116448-19-2
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 1084302
• PubChem ID: 334847
• Update Time: 2025-09-20

6-Hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 3-(dihydroxymethylidene)-4-methylpyridine-2,6-dione
• HMS1696O11
• BBL030537
• DTXSID30419545
• 2,6-dihydroxy-4-methylnicotinic acid
• CS-0329463
• CHEMBL1213563
• 3-Pyridinecarboxylic acid,2-dihydro-6-hydroxy-4-methyl-2-oxo-
• Oprea1_408167
• VS-09879
• SCHEMBL10864783
• 2-hydroxy-4-methyl-6-oxo-1H-pyridine-3-carboxylic acid
• NSC341968
• VU0607317-1
• NSC-341968
• F3250-0688
• AKOS000674534
• CCG-1663
• 116448-19-2
• STK741358
• AKOS000276316

• Inchi： 1S/C7H7NO4/c1-3-2-4(9)8-6(10)5(3)7(11)12/h2H,1H3,(H,11,12)(H2,8,9,10)
• InChI Key： ZZNZFBULEPJXCW-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C(C)=CC(N1)=O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.6Ų